Cas no 184360-97-2 (2,3-Methylenedioxybenzaldehyde)

2,3-Methylenedioxybenzaldehyde structure
184360-97-2 structure
Product Name:2,3-Methylenedioxybenzaldehyde
CAS No:184360-97-2
MF:C8H6O3
MW:150.131442546844
CID:137672
PubChem ID:82264
Update Time:2025-04-19

2,3-Methylenedioxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid,4-(1,3-benzodioxol-4-yl)-, (3E)-
    • 2,3-(METHYLENEDIOXY)BENZALDEHYDE
    • (E)-4-((2',3'-methylenedioxy)phenyl)but-3-enoic acid
    • 1,3-BENZODIOXOLE-4-CARBALDEHYDE
    • 2,3,4-TRIFLUOROANILINE
    • 4-FORMYL-1,3-BENZODIOXOLE
    • BENZO[1,3]DIOXOLE-4-CARBALDEHYDE
    • BUTTPARK 272-58
    • BUTTPARK 27\02-58
    • TIMTEC-BB SBB004074
    • 1,3-BENZODIOXOLE-4-CARBOXALDEHYDE
    • 3-Butenoic acid, 4-(1,3-benzodioxol-4-yl)-, (3E)-
    • AS-19690
    • benzo[1,3]dioxol-4-yl-methanone
    • benzo[1,3]dioxole4-carbaldehyde
    • FT-0606549
    • 87T3RQM2CS
    • Integrase inhibitor, R2{1}
    • MFCD00016902
    • 2,3-methylendioxybenzaldehyde
    • 2-methylenedioxybenzaldehyde
    • F1911-3808
    • 2,3-(Methylenedioxy)benzaldehyde, 98%
    • EINECS 232-252-4
    • AKOS003791134
    • 2,3-(methylenedioxy)-benzaldehyde
    • 1,3-benzodioxole-4-carbaldehyd
    • QZMQKPGVXNSITP-UHFFFAOYSA-N
    • M1378
    • 2,3-Methylenedioxy benzaldehyde
    • J-503864
    • NS00037965
    • BDBM93341
    • 2H-1,3-benzodioxole-4-carbaldehyde
    • AM806849
    • SCHEMBL161792
    • Benzo-1,3-dioxole-4-carboxaldehyde
    • CHEMBL4435114
    • 184360-97-2
    • benzo[d][1,3]dioxole-4-carboxaldehyde
    • CS-0043988
    • FT-0649861
    • SY040440
    • 2,3-methylenedioxy-benzaldehyde
    • Z275127918
    • UNII-87T3RQM2CS
    • DTXSID90228635
    • PB43460
    • A13920
    • benzo[d][1,3]dioxole-4-carbaldehyde
    • 7797-83-3
    • BENZO(D)(1,3)DIOXOLE-4-CARBALDEHYDE
    • EN300-42078
    • 1,3-dioxaindane-4-carbaldehyde
    • 2,3-Methylenedioxybenzaldehyde
    • Inchi: 1S/C8H6O3/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-4H,5H2
    • InChI Key: QZMQKPGVXNSITP-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC=C(C=O)C1=2

Computed Properties

  • Exact Mass: 150.03200
  • Monoisotopic Mass: 150.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.312 g/mL at 25 °C(lit.)
  • Melting Point: 34-36 °C(lit.)
  • Boiling Point: 80 °C0.3 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.614
  • PSA: 35.53000
  • LogP: 1.22780

2,3-Methylenedioxybenzaldehyde Security Information

2,3-Methylenedioxybenzaldehyde Pricemore >>

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